Cas no 84548-15-2 (1-Cyclohexene-1-carboxaldehyde, 2-hydroxy-4,4-dimethyl-6-oxo-)

84548-15-2 structure
Product name:1-Cyclohexene-1-carboxaldehyde, 2-hydroxy-4,4-dimethyl-6-oxo-
1-Cyclohexene-1-carboxaldehyde, 2-hydroxy-4,4-dimethyl-6-oxo- Chemical and Physical Properties
Names and Identifiers
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- 1-Cyclohexene-1-carboxaldehyde, 2-hydroxy-4,4-dimethyl-6-oxo-
- 2-(hydroxymethylidene)-5,5-dimethylcyclohexane-1,3-dione
- ST50975187
- DTXSID60403093
- 84548-15-2
- AKOS022637591
- 2-formyl-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
- SCHEMBL7648836
-
- Inchi: InChI=1S/C9H12O3/c1-9(2)3-7(11)6(5-10)8(12)4-9/h5,10H,3-4H2,1-2H3
- InChI Key: IBJHHTXBSACNEB-UHFFFAOYSA-N
- SMILES: CC1(CC(=O)C(=CO)C(=O)C1)C
Computed Properties
- Exact Mass: 168.078644241g/mol
- Monoisotopic Mass: 168.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 54.4Ų
1-Cyclohexene-1-carboxaldehyde, 2-hydroxy-4,4-dimethyl-6-oxo- Related Literature
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Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
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3. Book reviews
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Shuangshuang Wang,Tao Ding Nanoscale, 2018,10, 16293-16297
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
84548-15-2 (1-Cyclohexene-1-carboxaldehyde, 2-hydroxy-4,4-dimethyl-6-oxo-) Related Products
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